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Compound of Interest

Compound Name: Hg-CTP

Cat. No.: B1511410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties of mercurated

cytidine triphosphate (5-Hg-CTP), a synthetic analog of the natural nucleotide cytidine

triphosphate (CTP). This document details its synthesis, physicochemical characteristics, and

applications in molecular biology, with a focus on its use as a tool for studying nucleic acid

synthesis and processing.

Introduction
Mercurated cytidine triphosphate is a modified nucleotide where a mercury atom is covalently

attached to the C5 position of the cytosine base. This modification introduces a heavy atom,

which allows for the specific detection and isolation of newly synthesized RNA. 5-Hg-CTP
serves as a substrate for RNA polymerases, enabling the enzymatic incorporation of a

mercurated nucleotide into a growing RNA chain. This unique property has made it a valuable

tool in the study of transcription and post-transcriptional modifications.

Physicochemical Properties
The introduction of a mercury atom alters the physical and chemical properties of the CTP

molecule. A summary of the available quantitative data is presented below.

Table 1: Physicochemical Properties of Mercurated Cytidine Triphosphate and Unmodified

Cytidine Triphosphate
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Property
5-Mercuricytidine
Triphosphate

Cytidine Triphosphate (for
comparison)

Synonyms 5-Hg-CTP CTP

Molecular Formula C9H15HgN3O14P3 C9H16N3O14P3

Molecular Weight
1148.52 g/mol (carbonate,

triethylammonium salt form)
483.156 g/mol

CAS Number 100940-62-3 65-47-4

UV Absorption Maximum

(λmax)

Data not readily available in

searched resources
271 nm (at pH 7.0)

Molar Extinction Coefficient (ε)
Data not readily available in

searched resources

9.0 x 10³ M⁻¹cm⁻¹ (at 271 nm,

pH 7.0)

Chemical Stability:

5-mercuripyrimidine nucleotides exhibit instability in the presence of thiols. They undergo a

quantitative conversion to 5-thiomercuri derivatives, which are themselves unstable and

decompose. This decomposition ultimately yields the unmodified nucleotide. This reactivity is a

critical consideration in experimental design, particularly in the presence of thiol-containing

reagents like dithiothreitol (DTT), which is common in enzymatic assays.

Synthesis and Experimental Protocols
Synthesis of 5-Mercuricytidine Triphosphate
The direct covalent mercuration of nucleotides is the standard method for synthesizing 5-Hg-
CTP. The detailed protocol for this synthesis is described in the work of Dale et al. (1975). The

general principle of this method is outlined below.

Experimental Workflow for the Synthesis of 5-Hg-CTP
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Synthesis of 5-Mercuricytidine Triphosphate

Start with Cytidine Triphosphate (CTP)

Add Mercuric Acetate (Hg(OAc)₂) in buffer

Incubate at elevated temperature
(e.g., 50°C) for several hours

Quench reaction with a limiting amount of thiol
(e.g., mercaptoethanol)

Purify by ion-exchange chromatography

5-Mercuricytidine Triphosphate (5-Hg-CTP)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-Hg-CTP.

Methodology based on Dale et al. (1975):

Reaction Setup: Cytidine triphosphate is dissolved in a buffered solution, and mercuric

acetate is added as the mercurating agent.
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Incubation: The reaction mixture is incubated at an elevated temperature (e.g., 50°C) for a

defined period, typically several hours, to facilitate the electrophilic substitution of mercury at

the C5 position of the cytosine ring.

Quenching: The reaction is stopped by the addition of a small amount of a thiol-containing

compound to consume any unreacted mercuric ions.

Purification: The resulting 5-Hg-CTP is purified from the reaction mixture using techniques

such as ion-exchange chromatography to separate it from unreacted CTP and other

byproducts.

In Vitro Transcription using 5-Hg-CTP
5-Hg-CTP can be used as a substrate for RNA polymerase to generate mercurated RNA

transcripts. These transcripts can then be isolated based on the affinity of the mercury atom for

sulfhydryl groups.

Experimental Workflow for In Vitro Transcription and Isolation of Mercurated RNA
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In Vitro Transcription and RNA Isolation

Combine:
- DNA template

- RNA Polymerase
- ATP, GTP, UTP

- 5-Hg-CTP

Incubate at optimal temperature
(e.g., 37°C) for transcription

Product: Mixture of mercurated
and non-mercurated RNA

Apply to Sulfhydryl-Sepharose column

Mercurated RNA binds to the column

Elute with a high concentration of a thiol
(e.g., 2-mercaptoethanol)

Purified Mercurated RNA

Click to download full resolution via product page

Caption: Workflow for synthesizing and isolating mercurated RNA.
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Protocol Outline:

Transcription Reaction: An in vitro transcription reaction is set up containing a DNA template,

RNA polymerase, and a mixture of the four ribonucleoside triphosphates (ATP, GTP, UTP,

and 5-Hg-CTP instead of CTP).

Incubation: The reaction is incubated at the optimal temperature for the specific RNA

polymerase being used.

Purification of Mercurated RNA: The resulting RNA population, containing mercurated

transcripts, is passed through an affinity column with a sulfhydryl-functionalized resin (e.g.,

Sulfhydryl-Sepharose). The mercury atoms on the RNA will bind to the sulfhydryl groups on

the resin.

Elution: After washing the column to remove non-mercurated RNA, the bound mercurated

RNA is eluted by adding a buffer containing a high concentration of a thiol, which competes

for binding to the mercury atoms.

Biological Properties and Applications
Substrate for RNA Polymerases
5-Hg-CTP is recognized as a substrate by various RNA polymerases, including those from E.

coli and mammalian cells. However, the efficiency of its incorporation is generally lower than

that of the natural CTP. The presence of the bulky mercury atom can affect the enzyme's

catalytic activity, leading to a reduction in the overall rate of RNA synthesis.

Effects on Transcription and RNA Processing
The incorporation of mercurated nucleotides can have several consequences for the resulting

RNA transcript:

Premature Chain Termination: The presence of 5-Hg-CTP in the transcription reaction can

lead to the synthesis of shorter RNA molecules, suggesting that the mercurated nucleotide

may cause premature termination of transcription.

Inhibition of Post-Transcriptional Modifications: RNA synthesized with mercurated

nucleotides shows reduced levels of methylation and polyadenylation. This indicates that the
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presence of mercury on the RNA can interfere with the enzymes responsible for these

modifications.

Applications in Research
The primary application of 5-Hg-CTP is in the study of RNA synthesis and processing. By using

this modified nucleotide, researchers can specifically label and isolate newly transcribed RNA

molecules to:

Study the kinetics of transcription.

Analyze the processing of primary transcripts, such as splicing, capping, and

polyadenylation.

Investigate the transport of RNA from the nucleus to the cytoplasm.

Signaling Pathways
As a synthetic nucleotide analog, 5-mercuricytidine triphosphate is not a natural component of

cellular metabolism and is not known to be involved in any native signaling pathways. Its utility

is confined to its role as a research tool for the study of nucleic acid biochemistry.

Conclusion
Mercurated cytidine triphosphate is a valuable tool for molecular biologists, providing a means

to specifically label and isolate RNA transcripts. While its use has some limitations, such as

reduced transcription efficiency and potential artifacts in RNA processing studies, its unique

properties continue to make it relevant for specific research applications. Careful consideration

of its chemical and biological properties is essential for the successful design and interpretation

of experiments utilizing this modified nucleotide.

To cite this document: BenchChem. [An In-depth Technical Guide on the Properties of
Mercurated Cytidine Triphosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1511410#properties-of-mercurated-cytidine-
triphosphate]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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